Cas no 41836-21-9 (Cerium III tris(bis(trimethylsilylamide)))

• Product Name: Cerium III tris(bis(trimethylsilylamide))
• CAS No: 41836-21-9
• MF: C₁₈H₅₄CeN₃Si₆
• MW: 621.270467281342
• MDL: MFCD03411241
• CID: 89485
• PubChem ID: 4193512
• Update Time: 2025-05-19

Cerium III tris(bis(trimethylsilylamide)) Chemical and Physical Properties

Names and Identifiers

• Cerium III tris(bis(trimethylsilylamide))
• Ceriumtrisbistrimethylsilylamide
• Tris[N,N-bis(trimethylsilyl)amide]cerium(III)
• bis(trimethylsilyl)azanide,cerium(3+)
• CERIUM(III) TRIS[BIS(TRIMETHYLSILYL)AMIDE]
• 1,1,1-Trimethyl-N-(trimethylsilyl)silanamine cerium(III) salt
• Ce[N(SiMe3)2]3
• cerium tris(bis(trimethylsilyl)amide)
• tris(bis(trimethylsilyl)amido)Ce(III)
• tris(bis(trimethylsilylamido))cerium(III)
• tris(hexamethyldisilylamido)cerium(III)
• Cerium(3+) bis(trimethylsilyl)amide
• Cerium(III) bis(trimethylsilyl)amide
• 41836-21-9
• MFCD03411241
• Tris[N,N-bis(trimethylsilyl)amide]cerium(III), 96%
• ?TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]CERIUM(III)
• Cerium Iii Tris(Hexamethyldisilazide)
• Cerium(III) tris[bis(trimethylsilylamide)]

• MDL： MFCD03411241
• Inchi： 1S/3C6H18NSi2.Ce/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• InChI Key： DPCZDYUESIKMSU-UHFFFAOYSA-N
• SMILES： [Ce+3].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

• Exact Mass: 620.19900
• Monoisotopic Mass: 620.19878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 132-140 °C(lit.)
• Boiling Point: 95-9°C/10-4mmHg
• Flash Point: 36 °F
• Water Partition Coefficient: Soluble in water, protic solvents.
• PSA: 9.72000
• LogP: 7.26750
• Sensitiveness: Moisture Sensitive
• Solubility: decomposition

Cerium III tris(bis(trimethylsilylamide)) Security Information

• Hazardous Material transportation number：UN 3396 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14/15-34
• Safety Instruction： S16; S26; S36/37/39; S43; S45; S7/8
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：No
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R11; R14/15; R34
• Packing Group：III
• Safety Term：4.1
• Storage Condition：Flammable + water - freezer (-20 ° C) area

Additional information on Cerium III tris(bis(trimethylsilylamide))

Introduction to Cerium III Tris(bis(trimethylsilylamide)) (CAS No. 41836-21-9)

Cerium III tris(bis(trimethylsilylamide)) is a highly specialized organometallic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with the chemical formula Ce(N(SiMe₃)₂)₃, is characterized by its unique structural and electronic properties, making it a valuable tool in various synthetic and catalytic applications. The use of this compound has been extensively explored in recent years, particularly in the development of novel catalysts and ligands for organic transformations.

The primary significance of Cerium III tris(bis(trimethylsilylamide)) lies in its ability to act as a versatile Lewis acid. This property is particularly useful in facilitating various organic reactions, including cross-coupling reactions, hydrogenation processes, and polymerization mechanisms. The compound's stability under a wide range of conditions further enhances its utility in industrial and laboratory settings.

In recent years, researchers have been investigating the potential of this compound in the field of pharmaceutical synthesis. Its ability to promote efficient and selective transformations has made it a promising candidate for the synthesis of complex drug molecules. For instance, studies have shown that Cerium III tris(bis(trimethylsilylamide)) can be employed in the asymmetric synthesis of chiral compounds, which are crucial for developing effective pharmaceutical agents.

The compound's role in catalysis has also been highlighted in the context of sustainable chemistry. By enabling more efficient and greener synthetic pathways, this compound contributes to the reduction of waste and energy consumption in chemical manufacturing processes. This aligns with the growing global emphasis on environmental sustainability and the development of eco-friendly chemical technologies.

Moreover, the application of Cerium III tris(bis(trimethylsilylamide)) extends to material science, where it is used as a precursor for the synthesis of advanced materials with unique properties. These materials include ceramics, coatings, and nanomaterials, which exhibit enhanced durability and functionality due to the incorporation of cerium-based complexes.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of reactions involving this compound. Through sophisticated molecular modeling techniques, scientists have been able to predict and optimize reaction conditions, leading to improved yields and selectivity. This computational approach not only accelerates research but also provides deeper insights into the underlying chemical processes.

The safety profile of Cerium III tris(bis(trimethylsilylamide)) is another critical aspect that has been thoroughly examined. Studies have demonstrated that when handled under appropriate conditions, this compound exhibits low toxicity levels. However, it is essential to follow standard laboratory protocols to ensure safe handling and minimize any potential risks associated with its use.

In conclusion, the multifaceted applications of Cerium III tris(bis(trimethylsilylamide)) underscore its importance as a versatile chemical reagent. Its role in pharmaceutical synthesis, catalysis, material science, and sustainable chemistry highlights its broad utility across multiple scientific disciplines. As research continues to evolve, it is expected that new applications for this compound will emerge, further solidifying its position as a cornerstone in modern chemical research.